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Compound of Interest

Compound Name: Dibenzo-30-crown-10

Cat. No.: B100617

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Dibenzo-30-crown-10. Adherence to these
procedures is vital for ensuring personal safety and proper disposal.

Hazard Identification and Safety Data

Dibenzo-30-crown-10 is a chemical that requires careful handling due to its potential health
hazards. It is known to cause skin and serious eye irritation.[1] In some cases, it may also
cause respiratory irritation.[1] The substance is a combustible solid.[2][3]

Property Value Source
Molecular Formula C28H40010 [1]
Molecular Weight 536.6 g/mol [1]
Appearance White crystalline powder [4]
Melting Point 106-108 °C [21[3114]

H315: Causes skin
irritationH319: Causes serious

GHS Hazard Statements o [1]
eye irritationH335: May cause

respiratory irritation

Storage Class 11 (Combustible Solids) [2][3]
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Operational Plan: Step-by-Step Handling Procedure

1. Risk Assessment and Preparation:

o Before handling, review the Safety Data Sheet (SDS) for Dibenzo-30-crown-10.

o Ensure a well-ventilated area, preferably a chemical fume hood, is available and operational.
e Locate the nearest emergency eyewash station and safety shower.

o Prepare all necessary equipment and materials to minimize movement and potential for
spills.

2. Personal Protective Equipment (PPE):
o Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber).

o Eye and Face Protection: Use safety glasses with side shields or chemical safety goggles.[2]
A face shield is recommended if there is a potential for splashing.

o Respiratory Protection: For handling fine powders or when adequate ventilation is not
available, a NIOSH-approved N95 dust mask or a higher level of respiratory protection is
required.[2]

» Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.
3. Handling:

» Handle Dibenzo-30-crown-10 in a well-ventilated area to avoid dust inhalation.[5]

¢ Avoid direct contact with skin and eyes.

e Do not eat, drink, or smoke in the handling area.[5]

e Weigh and transfer the chemical carefully to avoid generating dust.

o Keep the container tightly closed when not in use.[5]

4. Post-Handling and Decontamination:
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 After handling, wash hands thoroughly with soap and water.[5]
e Clean the work area and any equipment used.

e Remove and properly store or dispose of PPE. Contaminated clothing should be washed
before reuse.[5]

Disposal Plan

All waste materials contaminated with Dibenzo-30-crown-10 must be handled as hazardous
waste.

» Solid Waste: Collect any unused Dibenzo-30-crown-10 and contaminated materials (e.g.,
gloves, weighing paper) in a clearly labeled, sealed container.

o Container Disposal: Dispose of the contents and the container at an approved waste
disposal facility.[5]

o Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose
of down the drain.

Workflow for Safe Handling of Dibenzo-30-crown-10
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Dibenzo-30-crown-10 | C28H40010 | CID 87120 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. Dibenzo-30-crown-10 98 17455-25-3 [sigmaaldrich.com]

e 3. Dibenzo-30-crown-10 98 17455-25-3 [sigmaaldrich.com]

e 4. DIBENZO-30-CROWN-10 CAS#: 17455-25-3 [m.chemicalbook.com]

e 5. assets.thermofisher.com [assets.thermofisher.com]

« To cite this document: BenchChem. [Essential Safety and Logistics for Handling Dibenzo-30-
crown-10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100617#personal-protective-equipment-for-handling-
dibenzo-30-crown-10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

